![molecular formula C8H16O5 B1239270 Mycinose](/img/structure/B1239270.png)
Mycinose
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Overview
Description
Mycinose is a deoxyallose derivative.
Scientific Research Applications
1. Biosynthetic Gene Cluster Organization for Mycinamicin
Mycinamicin, containing mycinose, is produced by Micromonospora griseorubida and exhibits strong antimicrobial activity against Gram-positive bacteria. The mycinamicin biosynthetic gene cluster, including 22 open reading frames (ORFs), has been identified, providing insights into the biosynthesis of mycinamicin II and its self-protection mechanisms. Central to this cluster is a polyketide synthase locus essential for the biosynthesis of this compound (Anzai et al., 2003).
2. Multifunctional Cytochrome P450 MycG in Mycinamicin Hydroxylation and Epoxidation
The study of MycG, a multifunctional cytochrome P450 enzyme, reveals its role in the post-polyketide oxidative tailoring of mycinamicins. MycG catalyzes both hydroxylation and epoxidation reactions in the biosynthesis of mycinamicin II, with the methoxy groups of this compound playing a crucial role in substrate recognition and differentiation (Li et al., 2012).
3. O-Methyltransferase Genes in Mycinamicin Biosynthesis
The role of mycE and mycF genes in the biosynthesis of mycinamicin in Micromonospora griseorubida has been explored. Disruption of these genes confirmed their involvement in the methylation process essential for the production of mycinamicin II, further emphasizing the importance of this compound in the biosynthetic pathway (Tsukada et al., 2010).
properties
Molecular Formula |
C8H16O5 |
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Molecular Weight |
192.21 g/mol |
IUPAC Name |
(2R,3R,4R,5R)-4,5-dihydroxy-2,3-dimethoxyhexanal |
InChI |
InChI=1S/C8H16O5/c1-5(10)7(11)8(13-3)6(4-9)12-2/h4-8,10-11H,1-3H3/t5-,6+,7-,8+/m1/s1 |
InChI Key |
QGQQTJFIYNGSEU-CWKFCGSDSA-N |
Isomeric SMILES |
C[C@H]([C@H]([C@H]([C@H](C=O)OC)OC)O)O |
SMILES |
CC(C(C(C(C=O)OC)OC)O)O |
Canonical SMILES |
CC(C(C(C(C=O)OC)OC)O)O |
Origin of Product |
United States |
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